Cas no 2274385-97-4 (tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate)

Tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate is a chiral intermediate used in organic synthesis, particularly in pharmaceutical applications. Its structure features a tert-butyl carbamate group and a substituted phenyl ring with chloro and fluoro substituents, enhancing its utility in stereoselective reactions. The hydroxyl and carbamate functionalities provide versatile handles for further derivatization. This compound is valued for its stability under standard conditions and its role in constructing complex molecules with defined stereochemistry. Its halogenated aromatic moiety contributes to its reactivity in cross-coupling and substitution reactions, making it a useful building block in medicinal chemistry and drug development.
tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate structure
2274385-97-4 structure
Product Name:tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
CAS No:2274385-97-4
MF:C15H21ClFNO3
MW:317.78354716301
CID:6035914
PubChem ID:165769240
Update Time:2025-05-21

tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-4397642
    • tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
    • 2274385-97-4
    • Inchi: 1S/C15H21ClFNO3/c1-5-11(18-14(20)21-15(2,3)4)13(19)12-9(16)7-6-8-10(12)17/h6-8,11,13,19H,5H2,1-4H3,(H,18,20)
    • InChI Key: RFYNJGBWXOFBHV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(C(CC)NC(=O)OC(C)(C)C)O)F

Computed Properties

  • Exact Mass: 317.1193994g/mol
  • Monoisotopic Mass: 317.1193994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 58.6Ų

tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-4397642-0.05g
tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
2274385-97-4 95.0%
0.05g
$768.0 2025-03-15
Enamine
EN300-4397642-0.1g
tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
2274385-97-4 95.0%
0.1g
$804.0 2025-03-15
Enamine
EN300-4397642-0.25g
tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
2274385-97-4 95.0%
0.25g
$840.0 2025-03-15
Enamine
EN300-4397642-0.5g
tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
2274385-97-4 95.0%
0.5g
$877.0 2025-03-15
Enamine
EN300-4397642-1.0g
tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
2274385-97-4 95.0%
1.0g
$914.0 2025-03-15
Enamine
EN300-4397642-2.5g
tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
2274385-97-4 95.0%
2.5g
$1791.0 2025-03-15
Enamine
EN300-4397642-5.0g
tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
2274385-97-4 95.0%
5.0g
$2650.0 2025-03-15
Enamine
EN300-4397642-10.0g
tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate
2274385-97-4 95.0%
10.0g
$3929.0 2025-03-15

Additional information on tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate

tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate

tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate is a compound with the CAS number 2274385-97-4, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its complex molecular structure, which includes a tert-butyl group, a carbamate functional group, and a chloro-fluorophenyl substituent. The combination of these elements makes it a valuable molecule for exploring various chemical reactions and biological activities.

The synthesis of tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate involves a series of carefully designed steps, including nucleophilic substitution, esterification, and carbamate formation. Recent advancements in asymmetric catalysis have enabled the production of this compound with high enantiomeric excess, making it a promising candidate for chiral resolution studies. Researchers have also explored its reactivity under different reaction conditions, revealing its potential as an intermediate in the synthesis of more complex molecules.

One of the most notable applications of this compound lies in its role as a building block in drug discovery. The presence of the chloro-fluorophenyl group imparts unique electronic and steric properties, which are highly desirable in medicinal chemistry. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for developing therapeutic agents. Furthermore, its carbamate group can be easily modified to introduce additional functionality, enhancing its versatility in drug design.

Recent research has also focused on the environmental fate and toxicity of tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate. Experimental data indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 5 days in aqueous environments. However, further studies are required to fully understand its impact on ecosystems and human health.

In terms of industrial applications, this compound has been evaluated as a potential precursor in the synthesis of agrochemicals and specialty chemicals. Its stability under various processing conditions makes it suitable for large-scale production methods. Additionally, the compound's compatibility with common solvents and reagents facilitates its use in multi-step synthesis protocols.

The structural uniqueness of tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate has also inspired researchers to investigate its photochemical properties. Under UV irradiation, the molecule exhibits interesting photoreactivity, which could be harnessed for applications in light-induced reactions or materials science.

In conclusion, tert-butyl N-[1-(2-chloro-6-fluorophenyl)-1-hydroxybutan-2-yl]carbamate is a versatile and intriguing compound with diverse applications across multiple disciplines. Its structural features, reactivity, and potential biological activity make it an important subject for ongoing research efforts.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司